Cas no 113738-79-7 (Olean-12-en-28-oicacid, 3,7-dioxo- (9CI))
113738-79-7 structure
Product Name:Olean-12-en-28-oicacid, 3,7-dioxo- (9CI)
CAS No:113738-79-7
MF:C30H44O4
MW:468.667969703674
CID:216583
Update Time:2024-03-01
Olean-12-en-28-oicacid, 3,7-dioxo- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Olean-12-en-28-oicacid, 3,7-dioxo- (9CI)
- Rubonicacid
- Olean-12-en-28-oic acid, 3,7-dioxo-
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- Inchi: 1S/C30H44O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)17-25)8-9-20-27(5)11-10-22(31)26(3,4)21(27)16-23(32)29(20,28)7/h8,19-21H,9-17H2,1-7H3,(H,33,34)/t19-,20+,21-,27+,28+,29-,30-/m0/s1
- InChI Key: JWHOQZUREKYPBY-GXSIQJSJSA-N
- SMILES: C1(=O)[C@@]([C@]2([C@](C)(CC1)[C@]1([H])[C@@]([C@]3(C(=CC1)[C@]1([C@@](CC[C@](C1)(C)C)(C(O)=O)CC3)[H])C)(C)C(=O)C2)[H])(C)C
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Melting Point: 282-283 °C
- Boiling Point: 582.8±50.0 °C(Predicted)
- PSA: 52.54
- pka: 4.61±0.70(Predicted)
Olean-12-en-28-oicacid, 3,7-dioxo- (9CI) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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